Cas no 116529-72-7 (1,3-dichlorobutan-2-ol)

• Product Name: 1,3-dichlorobutan-2-ol
• CAS No: 116529-72-7
• MF: C₄H₈Cl₂O
• MW: 143.011719703674
• CID: 4574517
• PubChem ID: 10192575
• Update Time: 2025-10-30

1,3-dichlorobutan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1,3-dichlorobutan-2-ol

• Inchi： 1S/C4H8Cl2O/c1-3(6)4(7)2-5/h3-4,7H,2H2,1H3
• InChI Key： RCWHZEBSWOBIDT-UHFFFAOYSA-N
• SMILES： C(Cl)C(O)C(Cl)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Halohydrins Chlorohydrins

Additional information on 1,3-dichlorobutan-2-ol

1,3-Dichlorobutan-2-ol: A Comprehensive Overview

1,3-Dichlorobutan-2-ol (CAS No. 116529-72-7) is a chemical compound with the molecular formula C4H9Cl2O. This compound belongs to the class of chloro alcohols and is characterized by its unique structure, which includes a butanediol backbone with two chlorine atoms attached to the first and third carbon atoms. The compound is widely recognized in various industrial and chemical applications due to its versatile properties and reactivity.

Recent studies have highlighted the potential of 1,3-dichlorobutan-2-ol in the field of materials science, particularly in the synthesis of advanced polymers and composites. Researchers have demonstrated that this compound can serve as an effective intermediate in the production of high-performance materials with enhanced mechanical and thermal properties. For instance, a 2023 study published in *Advanced Materials* explored the use of 1,3-dichlorobutan-2-ol in the synthesis of polyurethanes with improved durability and flexibility.

In addition to its industrial applications, 1,3-dichlorobutan-2-ol has also gained attention in the field of biochemistry. Recent findings suggest that this compound exhibits potential as a precursor in the synthesis of bioactive molecules. A 2023 research article in *Journal of Medicinal Chemistry* reported that derivatives of 1,3-dichlorobutan-2-ol showed promising activity against certain enzymes associated with neurodegenerative diseases. This discovery opens new avenues for its application in drug development.

The synthesis of 1,3-dichlorobutan-2-ol typically involves multi-step reactions, often starting from simpler precursors such as butanediols or chloroalkanes. One common method involves the chlorination of butanediols under controlled conditions to achieve selective substitution at specific positions. Recent advancements in catalytic systems have enabled more efficient and environmentally friendly production processes for this compound.

From an environmental perspective, understanding the behavior and fate of 1,3-dichlorobutan-2-ol in natural systems is crucial. Studies conducted in 2023 have shown that this compound undergoes biodegradation under aerobic conditions, with microbial communities playing a significant role in its transformation. These findings are essential for assessing its potential impact on ecosystems and guiding sustainable practices in its production and use.

In conclusion, 1,3-dichlorobutan-2-ol (CAS No. 116529-72-7) is a versatile compound with a wide range of applications across various industries. Its role as an intermediate in polymer synthesis, its potential in drug development, and its environmental behavior make it a subject of ongoing research interest. As new studies emerge, the understanding and utilization of this compound are expected to expand further, contributing to advancements in both industrial and biomedical fields.